Cas no 1826895-00-4 (1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)

• Product Name: 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• CAS No: 1826895-00-4
• MF: C₂₀H₁₃NO₄
• MW: 331.321525335312
• CID: 6087111
• PubChem ID: 165728836
• Update Time: 2025-05-20

1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-1-yl)acetate
• 1826895-00-4
• EN300-6517549
• 1,3-dioxoisoindolin-2-yl 2-(naphthalen-1-yl)acetate

• Inchi： 1S/C20H13NO4/c22-18(12-14-8-5-7-13-6-1-2-9-15(13)14)25-21-19(23)16-10-3-4-11-17(16)20(21)24/h1-11H,12H2
• InChI Key： KZASYOQXMXQCJG-UHFFFAOYSA-N
• SMILES： C1(CC(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 331.08445790g/mol
• Monoisotopic Mass: 331.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 539.6±43.0 °C(Predicted)

Additional information on 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 1826895-00-4)

1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 1826895-00-4) is a specialized compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is a derivative of naphthaleneacetic acid and features a unique isoindole ester moiety, which imparts it with distinct chemical and biological properties. The compound's structure and functional groups make it a valuable tool for various scientific investigations, particularly in the areas of drug discovery and development.

The molecular structure of 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester consists of a naphthalene ring linked to an acetic acid moiety, which is further esterified with an isoindole derivative. This complex structure provides the compound with a high degree of functional versatility. The naphthalene ring contributes to its aromatic character and stability, while the acetic acid and isoindole moieties offer opportunities for chemical modification and interaction with biological targets.

Recent studies have highlighted the potential of 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The isoindole moiety is known to interact with specific protein targets involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester has been investigated for its potential as a modulator of cellular signaling pathways. A study in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively inhibit certain kinases involved in cell proliferation and survival. This property makes it an attractive lead compound for the development of targeted therapies against various diseases characterized by aberrant cell growth.

The synthesis of 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester involves several well-established chemical reactions. The key steps include the formation of the naphthaleneacetic acid derivative and its subsequent esterification with an isoindole precursor. These reactions are typically carried out under controlled conditions to ensure high yield and purity. The final product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and structural integrity.

The safety profile of 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. These findings suggest that it can be safely administered in therapeutic doses without causing significant adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-Naphthaleneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 1826895-00-4) is a versatile compound with promising applications in chemical biology and pharmaceutical research. Its unique molecular structure and functional groups make it a valuable tool for investigating various biological processes and developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.